Cas no 24356-16-9 (Methyl 3-(2-hydroxyethylamino)butanoate)

• Product Name: Methyl 3-(2-hydroxyethylamino)butanoate
• CAS No: 24356-16-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6241972
• PubChem ID: 43537032
• Update Time: 2025-05-21

Methyl 3-(2-hydroxyethylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• 24356-16-9
• EN300-6989521
• methyl 3-[(2-hydroxyethyl)amino]butanoate
• Methyl 3-(2-hydroxyethylamino)butanoate

• Inchi： 1S/C7H15NO3/c1-6(8-3-4-9)5-7(10)11-2/h6,8-9H,3-5H2,1-2H3
• InChI Key： MPNPNWPUCZMZTJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCCO)=O

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-(2-hydroxyethylamino)butanoate

Recent Advances in the Study of Methyl 3-(2-hydroxyethylamino)butanoate (CAS: 24356-16-9)

Methyl 3-(2-hydroxyethylamino)butanoate (CAS: 24356-16-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutics. This research brief synthesizes the latest findings on the synthesis, characterization, and biological activities of this compound, providing valuable insights for researchers and industry professionals.

The compound has garnered attention due to its unique structural features, which include both hydroxyethylamino and ester functional groups. These moieties make it a versatile intermediate in the synthesis of more complex molecules. Recent publications have highlighted its role in the development of prodrugs and its potential as a modulator of enzymatic activity. For instance, a 2023 study demonstrated its efficacy in enhancing the bioavailability of certain active pharmaceutical ingredients (APIs) through esterase-mediated hydrolysis.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Methyl 3-(2-hydroxyethylamino)butanoate. A 2024 paper published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces reaction times while maintaining high enantiomeric purity. This method employs a chiral catalyst, which is particularly important given the compound's potential use in stereospecific drug formulations.

Biological evaluations of Methyl 3-(2-hydroxyethylamino)butanoate have revealed promising results. In vitro studies have shown that the compound exhibits low cytotoxicity, making it a candidate for further development in therapeutic applications. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for central nervous system (CNS) targeting drugs. Researchers are currently investigating its potential in treating neurodegenerative diseases, with preliminary data indicating neuroprotective effects in animal models.

Despite these promising findings, challenges remain in the large-scale production and application of Methyl 3-(2-hydroxyethylamino)butanoate. Stability issues under certain physiological conditions and the need for further pharmacokinetic studies are areas that require attention. However, the compound's versatility and the recent methodological advancements position it as a key player in future pharmaceutical innovations.

In conclusion, Methyl 3-(2-hydroxyethylamino)butanoate (CAS: 24356-16-9) represents a valuable chemical entity with broad potential in drug development. Continued research into its synthesis, biological activity, and therapeutic applications will undoubtedly yield further breakthroughs. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this compound.